Cas no 938459-08-6 (N-methyl-2-morpholin-4-ylpropan-1-amine)

• Product Name: N-methyl-2-morpholin-4-ylpropan-1-amine
• CAS No: 938459-08-6
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• MDL: MFCD09802317
• CID: 1086967
• PubChem ID: 45791106
• Update Time: 2025-07-02

N-methyl-2-morpholin-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-morpholinopropan-1-amine
• N-methyl-2-morpholin-4-ylpropan-1-amine
• N-Methyl-2-(4-morpholinyl)-1-propanamine
• SCHEMBL2337763
• methyl[2-(morpholin-4-yl)propyl]amine
• N-Methyl-2-(morpholin-4-yl)propan-1-amine
• DTXSID90672417
• AKOS011725724
• MFCD09802317
• CS-0362549
• 938459-08-6
• BS-36317

• MDL： MFCD09802317
• Inchi： 1S/C8H18N2O/c1-8(7-9-2)10-3-5-11-6-4-10/h8-9H,3-7H2,1-2H3
• InChI Key： OURPSTJIJGVVIU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C)CNC

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 223.1±20.0 °C at 760 mmHg
• Flash Point: 106.1±14.4 °C

N-methyl-2-morpholin-4-ylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-methyl-2-morpholin-4-ylpropan-1-amine

Recent Advances in the Study of N-methyl-2-morpholin-4-ylpropan-1-amine (CAS: 938459-08-6) in Chemical Biology and Pharmaceutical Research

N-methyl-2-morpholin-4-ylpropan-1-amine (CAS: 938459-08-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its morpholine and amine functional groups, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a focal point for researchers in the field.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary studies suggest that N-methyl-2-morpholin-4-ylpropan-1-amine may interact with serotonin and dopamine receptors, offering potential therapeutic benefits for conditions such as depression and Parkinson's disease. Researchers have employed advanced techniques such as molecular docking and in vitro assays to explore these interactions, providing valuable insights into its pharmacodynamic profile.

In addition to its CNS applications, recent research has highlighted the antimicrobial properties of N-methyl-2-morpholin-4-ylpropan-1-amine. Studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes has been a focal point of these investigations, suggesting its potential as a novel antibiotic candidate.

The synthesis and optimization of N-methyl-2-morpholin-4-ylpropan-1-amine have also been areas of active research. Recent advancements in synthetic chemistry have enabled the production of high-purity batches of the compound, facilitating more detailed pharmacological studies. Furthermore, structural analogs have been developed to enhance its bioavailability and reduce potential side effects, paving the way for future clinical trials.

Despite these promising findings, challenges remain in the development of N-methyl-2-morpholin-4-ylpropan-1-amine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in subsequent studies. However, the compound's unique chemical structure and broad biological activity make it a compelling candidate for further investigation.

In conclusion, N-methyl-2-morpholin-4-ylpropan-1-amine (CAS: 938459-08-6) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its diverse therapeutic potential, coupled with recent advancements in its synthesis and characterization, underscores the importance of continued exploration. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the development of novel therapeutics.